1-benzyl-4-(4-ethoxybenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(4-ethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2O/c1-2-23-20-10-8-19(9-11-20)17-22-14-12-21(13-15-22)16-18-6-4-3-5-7-18/h3-11H,2,12-17H2,1H3
• InChI Key: WZDNMJIDSFNSCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-benzyl-4-(4-ethoxybenzyl)piperazine (BZP) is a synthetic compound that belongs to the class of piperazine derivatives. BZP is a psychoactive drug that has been used recreationally due to its stimulant effects. However, BZP has also been studied for its potential therapeutic applications in various scientific research studies.

Mechanism of Action

1-benzyl-4-(4-ethoxybenzyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. 1-benzyl-4-(4-ethoxybenzyl)piperazine also inhibits the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This results in increased stimulation of the central nervous system, leading to the stimulant effects of 1-benzyl-4-(4-ethoxybenzyl)piperazine.
Biochemical and Physiological Effects
1-benzyl-4-(4-ethoxybenzyl)piperazine has been found to increase heart rate, blood pressure, and body temperature. 1-benzyl-4-(4-ethoxybenzyl)piperazine also causes the release of glucose and fatty acids into the bloodstream, leading to increased energy levels. 1-benzyl-4-(4-ethoxybenzyl)piperazine can also cause insomnia, anxiety, and agitation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-(4-ethoxybenzyl)piperazine in lab experiments is its ability to stimulate the central nervous system, which can be useful in studying the effects of neurotransmitters on behavior. However, 1-benzyl-4-(4-ethoxybenzyl)piperazine has limitations as a research tool due to its potential for abuse and its side effects, which can interfere with the interpretation of results.

Future Directions

There are several future directions for research on 1-benzyl-4-(4-ethoxybenzyl)piperazine. One area of research is the development of 1-benzyl-4-(4-ethoxybenzyl)piperazine analogs that have improved therapeutic potential and reduced side effects. Another area of research is the study of the long-term effects of 1-benzyl-4-(4-ethoxybenzyl)piperazine use on the brain and behavior. Finally, 1-benzyl-4-(4-ethoxybenzyl)piperazine could be studied as a potential treatment for other neurological disorders, such as Alzheimer's disease and schizophrenia.

Synthesis Methods

1-benzyl-4-(4-ethoxybenzyl)piperazine can be synthesized through the reaction of piperazine with benzyl chloride and 4-ethoxybenzyl chloride. The reaction takes place in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

1-benzyl-4-(4-ethoxybenzyl)piperazine has been studied for its potential therapeutic applications in various scientific research studies. 1-benzyl-4-(4-ethoxybenzyl)piperazine has been found to have an affinity for the serotonin transporter, which suggests that it may have antidepressant effects. 1-benzyl-4-(4-ethoxybenzyl)piperazine has also been studied for its potential use in the treatment of Parkinson's disease, as it has been found to increase dopamine release in the brain.